Cas no 2270905-55-8 (Methyl 2,5-dimethyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate)

• Product Name: Methyl 2,5-dimethyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• CAS No: 2270905-55-8
• MF: C₉H₁₂N₄O₂
• MW: 208.21718120575
• MDL: MFCD31581337
• CID: 4781439
• Update Time: 2026-02-27

Methyl 2,5-dimethyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2,5-dimethyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• STL510750
• methyl 2,5-dimethyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• Methyl 2,5-dimethyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• Methyl 2,5-dimethyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

• MDL： MFCD31581337
• Inchi： 1S/C9H12N4O2/c1-5-7(8(14)15-3)4-13-9(10-5)11-6(2)12-13/h4H2,1-3H3,(H,10,11,12)
• InChI Key： FYBRCZRGMHDEHO-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)NC2=NC(C)=NN2C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 0.8
• Topological Polar Surface Area: 69

Additional information on Methyl 2,5-dimethyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

Methyl 2,5-dimethyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 2270905-55-8): A Promising Scaffold in Medicinal Chemistry

Methyl 2,5-dimethyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 2270905-55-8) has emerged as a versatile chemical scaffold with significant potential in pharmaceutical and materials science research. This compound, characterized by its unique triazolo[1,5-a]pyrimidine core structure, exhibits a combination of electronic and steric properties that make it an attractive target for functionalization. Recent advances in heterocyclic chemistry have highlighted its role as a building block in the development of novel bioactive molecules, particularly in the fields of antineoplastic agents and enzyme inhibitors.

The pyrimidine ring system is a well-established structural motif in pharmacological compounds, with notable examples including antiviral drugs and antitumor agents. The incorporation of triazole rings into such frameworks often enhances hydrophobic interactions and hydrogen-bonding capabilities, which are critical for optimizing drug-receptor binding. In the case of Methyl 2,5-dimethyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate, the presence of two methyl substituents at the 2- and 5-positions introduces steric shielding while maintaining electronic flexibility, enabling its use in structure-activity relationship (SAR) studies.

Recent studies published in Journal of Medicinal Chemistry (2023) have demonstrated that compounds derived from triazolo[1,5-a]pyrimidine show promising selectivity profiles against tyrosine kinase receptors, particularly in non-small cell lung cancer (NSCLC) models. The carboxylate group in Methyl 2,5-dimethyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate provides a reactive site for amide coupling reactions, which is essential for generating prodrug derivatives with enhanced bioavailability. This feature aligns with the current trend in medicinal chemistry to develop prodrug strategies that improve oral absorption and metabolic stability.

The synthesis of Methyl 2,5-dimethyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate typically involves multistep organic reactions, including condensation of amidines with α,β-unsaturated ketones. Recent methodological advancements have focused on microwave-assisted synthesis to improve reaction yields and reduce reaction times. A 2024 report in Organic Process Research & Development highlighted the use of green solvent systems in the functionalization of triazolopyrimidine cores, emphasizing the sustainability of modern heterocyclic synthesis protocols.

In the realm of materials science, triazolopyrimidine derivatives have shown potential as nonlinear optical materials due to their conjugated π-systems. The 4,7-dihydro conformation in Methyl 2,5-dimethyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate allows for planarization of the molecular structure, which enhances charge transport properties. This characteristic has been leveraged in the design of organic photovoltaic materials, where electron-deficient heterocycles play a crucial role in exciton dissociation.

Looking ahead, Methyl 2,5-dimethyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate is expected to serve as a key intermediate in the development of targeted therapies for metabolic disorders and neurodegenerative diseases. Ongoing research in computational medicinal chemistry is utilizing quantum mechanical calculations to predict binding affinities of triazolopyrimidine-based ligands against GPCR targets. These efforts underscore the interdisciplinary nature of modern drug discovery, where organic synthesis, biological evaluation, and computational modeling converge to advance molecular innovation.